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Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Bromopyridine-*>N, detailed experimental protocols for their determination, and insights into its
primary applications in research and development.

Core Physical Properties

2-Bromopyridine-1°N is a stable isotope-labeled version of 2-bromopyridine, where the nitrogen
atom is the heavy isotope °*N. While specific experimental data for the *>N-labeled compound
is not extensively published, its physical properties are expected to be nearly identical to its
unlabeled counterpart, 2-bromopyridine. The primary difference lies in its molecular weight.

Table 1: Physical Properties of 2-Bromopyridine-*N (and 2-Bromopyridine)
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Property Value Source(s)
Molecular Formula CsHaBr>N [1]
Molecular Weight 158.99 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 192-194 °C (at 760 mmHQ) [3114]
Metting Point tl\;: sjrr:tiz?:)le (liquid at room

Density 1.657 g/mL at 25 °C [3]

Refractive Index (n20/D)

1572

[3]

Slightly miscible with water.

Solubility Soluble in ethanol, ether, [4][5]
benzene, and pyridine.
pKa 0.71 (for the conjugate acid) [6]

Experimental Protocols for Physical Property

Determination

The following are detailed, standard laboratory procedures for determining the key physical

properties of liquid organic compounds like 2-Bromopyridine-t>N.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.

Materials:

e Thiele tube

e Thermometer (0-250 °C)

o Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or silicone oil

Stand and clamps

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
e Add a small amount (0.5-1 mL) of 2-Bromopyridine-*>N into the small test tube.
e Place the capillary tube, sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is
above the sample.[2]

o Gently heat the side arm of the Thiele tube.[2] Convection currents will ensure uniform
heating.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[7]

Density Determination

Materials:
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Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
Water bath (for temperature control)

Thermometer

Procedure (using a graduated cylinder):

Measure the mass of a clean, dry 10 mL graduated cylinder on an analytical balance.[8]

Add a known volume (e.g., 5 mL) of 2-Bromopyridine-1>N to the graduated cylinder. Record
the exact volume, reading from the bottom of the meniscus.[9]

Measure the total mass of the graduated cylinder and the liquid.[8]
Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.
Calculate the density using the formula: Density = Mass / Volume.[10]

For higher accuracy, perform the measurement at a controlled temperature (e.g., 25 °C)
using a water bath.

Solubility Determination

Procedure:

Place a small, measured amount (e.g., 0.1 g or 0.1 mL) of 2-Bromopyridine-1>N into a test
tube.[11]

Add a small volume (e.g., 1 mL) of the solvent to be tested (e.g., water, ethanol, diethyl
ether, toluene) to the test tube.[12]

Vigorously shake the test tube for 1-2 minutes.[5]

Observe if the compound has completely dissolved. If not, add the solvent in small
increments (e.g., 1 mL at a time) up to a total of 3 mL, shaking after each addition.[11]

Record the substance as "soluble," "sparingly soluble,” or "insoluble" based on the
observations. For quantitative solubility, more precise measurements of the amount of solute
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and solvent are required until saturation is reached.

Applications in Research and Drug Development

2-Bromopyridine-1>N is a valuable tool in synthetic chemistry and analytical sciences, primarily
utilized as a synthetic building block and an internal standard.

Synthesis of Pyridine Derivatives

2-Bromopyridine serves as a versatile precursor for the synthesis of more complex pyridine-
containing molecules, which are common scaffolds in pharmaceuticals. The *°N label allows for
the tracking of the pyridine nitrogen in subsequent reactions and biological assays. A common
synthetic route is the Negishi cross-coupling reaction.

Reactants & Catalysts
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]
Reactior} Process
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Workflow for the synthesis of a 2-substituted pyridine-*>N via Negishi cross-coupling.

A general protocol for a Negishi cross-coupling reaction involves reacting 2-bromopyridine with
an organozinc reagent in the presence of a palladium catalyst. The >N label remains in the
pyridine ring of the final product.

Internal Standard in Quantitative Mass Spectrometry
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Stable isotope-labeled (SIL) compounds are the gold standard for internal standards in
guantitative mass spectrometry (LC-MS) assays.[10] 2-Bromopyridine-°N can be used as an
internal standard for the quantification of unlabeled 2-bromopyridine or its derivatives. The SIL
internal standard is chemically identical to the analyte, so it co-elutes during chromatography
and experiences the same ionization effects, allowing for accurate correction of analytical
variability.
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Workflow for quantitative analysis using 2-Bromopyridine-*>N as an internal standard.
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Experimental Protocol Outline for LC-MS Quantification:

o Preparation of Stock Solutions: Prepare a stock solution of the analyte (unlabeled 2-
bromopyridine) and the internal standard (2-Bromopyridine-1°N) in a suitable solvent.

» Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix
with known concentrations of the analyte and a constant concentration of the internal
standard.

o Sample Preparation: Extract the analyte from the unknown samples (e.g., plasma, tissue
homogenate) using an appropriate method (e.g., protein precipitation, liquid-liquid extraction,
or solid-phase extraction).

« Internal Standard Addition: Add a known amount of the 2-Bromopyridine->N internal
standard solution to all samples, calibration standards, and quality controls.[10]

o LC-MS Analysis: Inject the prepared samples into the LC-MS system. The analyte and the
internal standard will be separated chromatographically and detected by the mass
spectrometer.

o Data Processing: Integrate the peak areas for both the analyte and the internal standard.

e Quantification: Create a calibration curve by plotting the ratio of the analyte peak area to the
internal standard peak area against the analyte concentration for the calibration standards.
Determine the concentration of the analyte in the unknown samples from this calibration
curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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